Cas no 1182971-83-0 (4-(2,5-dichlorophenyl)-2-fluorobenzoic acid)

• Product Name: 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid
• CAS No: 1182971-83-0
• MF: C₁₃H₇Cl₂FO₂
• MW: 285.097885370255
• MDL: MFCD12859236
• CID: 2615705
• PubChem ID: 53211133
• Update Time: 2025-10-29

4-(2,5-dichlorophenyl)-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid
• 2',5'-Dichloro-3-fluoro-[1,1'-biphenyl]-4-carboxylic acid
• 1182971-83-0
• 2',5'-Dichloro-3-fluoro-[1,1'-biphenyl]-4-carboxylicacid
• 2',5'-Dichloro-3-fluoro[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,5-Dichlorophenyl)-2-fluorobenzoic acid, 95%
• MFCD12859236
• AKOS005820700
• DTXSID90681165

• MDL： MFCD12859236
• Inchi： 1S/C13H7Cl2FO2/c14-8-2-4-11(15)10(6-8)7-1-3-9(13(17)18)12(16)5-7/h1-6H,(H,17,18)
• InChI Key： BNWMWZSQFXLYTB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=CC(C(=O)O)=C(C=1)F)Cl

Computed Properties

• Exact Mass: 283.9807130Da
• Monoisotopic Mass: 283.9807130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid

Introduction to 4-(2,5-dichlorophenyl)-2-fluorobenzoic Acid (CAS No. 1182971-83-0)

4-(2,5-dichlorophenyl)-2-fluorobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1182971-83-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This benzoic acid derivative features a unique structural motif consisting of a fluorine substituent at the 2-position and chlorine atoms at the 2,5-positions of the phenyl ring, which contributes to its distinct chemical properties and potential biological activities.

The compound belongs to the broader class of aryl carboxylic acids, which are widely studied for their pharmacological relevance. The presence of both fluorine and chlorine atoms enhances the lipophilicity and electronic characteristics of the molecule, making it a valuable scaffold for drug design. Specifically, the fluorine atom at the 2-position can influence metabolic stability and binding affinity, while the chlorine atoms at the 2,5-positions introduce additional electronic and steric effects that can modulate interactions with biological targets.

In recent years, 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid has been explored as a key intermediate in the synthesis of novel therapeutic agents. Its structural features make it a promising candidate for developing compounds with potential applications in oncology, inflammation, and neurodegenerative diseases. The benzoic acid core is well-documented for its role in various pharmacological pathways, and modifications at the phenyl ring can fine-tune biological activity.

One of the most compelling aspects of this compound is its utility in medicinal chemistry research. The combination of fluorine and chlorine substituents provides a versatile platform for structure-activity relationship (SAR) studies. Researchers have leveraged this compound to develop derivatives with enhanced binding affinity to enzymes and receptors. For instance, studies have demonstrated that analogs of 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in various disease states.

Recent advancements in computational chemistry have further highlighted the significance of this compound. Molecular modeling studies suggest that the electronic distribution influenced by the fluorine and chlorine atoms allows for optimal interactions with target proteins. These insights have guided synthetic efforts toward optimizing potency and selectivity. Additionally, high-throughput screening (HTS) campaigns have identified derivatives of this scaffold as hits against multiple therapeutic targets, underscoring its importance in drug discovery.

The synthetic route to 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid involves strategic functional group transformations starting from commercially available precursors. Key steps include halogenation reactions to introduce the chlorine atoms, followed by fluorination at the 2-position. The precise control of reaction conditions is crucial to achieving high yields and purity. Advances in catalytic methods have enabled more efficient synthesis, reducing environmental impact while maintaining high chemical yields.

In terms of biological evaluation, preliminary studies on 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid have revealed intriguing properties. In vitro assays indicate that certain derivatives exhibit anti-inflammatory and antioxidant activities, which are relevant to conditions such as arthritis and neurodegeneration. Furthermore, preclinical studies in animal models have shown potential therapeutic effects without significant toxicity profiles. These findings warrant further investigation into its clinical applicability.

The role of fluorinated aryl carboxylic acids in modern drug development cannot be overstated. The unique electronic properties imparted by fluorine atoms enhance binding interactions with biological targets, often leading to improved pharmacokinetic profiles. Similarly, chlorine substituents contribute to metabolic stability and lipophilicity adjustments. Together, these features make compounds like 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid attractive candidates for further medicinal chemistry exploration.

Future directions in research may focus on expanding the chemical space around this scaffold through combinatorial chemistry approaches. By systematically varying substituents on both the phenyl ring and carboxylic acid moiety, researchers can uncover novel bioactive molecules with tailored properties. Additionally, exploring alternative synthetic pathways could improve scalability and cost-efficiency for industrial applications.

The growing interest in 4-(2,5-dichlorophenyl)-2-fluorobenzoic acid reflects its versatility as a pharmacological toolkit component. Its ability to serve as a precursor for multiple drug candidates underscores its value in academic and industrial settings alike. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.